Cas no 317377-78-9 (N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE)
N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE
- 1-(4-chlorobenzenesulfonyl)-N-(4-chlorophenyl)pyrrolidine-2-carboxamide
- 2-Pyrrolidinecarboxamide, N-(4-chlorophenyl)-1-[(4-chlorophenyl)sulfonyl]-
-
- Inchi: 1S/C17H16Cl2N2O3S/c18-12-3-7-14(8-4-12)20-17(22)16-2-1-11-21(16)25(23,24)15-9-5-13(19)6-10-15/h3-10,16H,1-2,11H2,(H,20,22)
- InChI Key: PTFLZBLOQOCFEK-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCC1C(NC1=CC=C(Cl)C=C1)=O
N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-1mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 1mg |
¥428.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-2mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 2mg |
¥619.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-5mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 5mg |
¥617.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-10mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 10mg |
¥924.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-20mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 20mg |
¥1173.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-25mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 25mg |
¥1283.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-50mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 50mg |
¥1533.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630518-100mg |
N-(4-chlorophenyl)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide |
317377-78-9 | 98% | 100mg |
¥1901.00 | 2024-08-02 | |
| Key Organics Ltd | 12G-382S-1MG |
N-(4-chlorophenyl)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarboxamide |
317377-78-9 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 12G-382S-5MG |
N-(4-chlorophenyl)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarboxamide |
317377-78-9 | >90% | 5mg |
£46.00 | 2023-09-07 |
N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE
N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE (CAS No. 317377-78-9): A Comprehensive Overview
N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE (CAS No. 317377-78-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and features a sulfonamide functional group, making it a versatile molecule with potential applications in various therapeutic areas.
The structure of N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE is characterized by a pyrrolidine ring attached to a sulfonamide group, which is further substituted with two 4-chlorophenyl groups. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for drug development.
Recent studies have highlighted the potential of N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.
Moreover, N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE has shown promise in neurodegenerative disease models. Research conducted on animal models of Alzheimer's disease has indicated that this compound can reduce amyloid-beta plaque formation and improve cognitive function. These findings suggest that it may have neuroprotective properties and could be a valuable lead compound for developing treatments for neurodegenerative disorders.
In the realm of cancer research, N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL)-2-PYRROLIDINECARBOXAMIDE has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.
The pharmacokinetic properties of N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL)-2-PYRROLIDINECARBOXAMIDE have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may be well-tolerated by patients.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and to optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL)-2-PYRROLIDINECARBOXAMIDE in various disease models, with initial results showing promising outcomes.
In conclusion, N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL)-2-PYRROLIDINECARBOXAMIDE (CAS No. 317377-78-9) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.
317377-78-9 (N-(4-CHLOROPHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-2-PYRROLIDINECARBOXAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)